2-(4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)-N-methylethan-1-amine

• IUPAC Name: 2-[4-(ethoxymethyl)triazol-1-yl]-N-methylethanamine
• InChI: InChI=1S/C8H16N4O/c1-3-13-7-8-6-12(11-10-8)5-4-9-2/h6,9H,3-5,7H2,1-2H3
• InChI Key: MZDFIMFMUYLXFP-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CN(N=N1)CCNC
• Molecular Formula: C8H16N4O
• Molecular Weight: 184.24 g/mol

Description

2-(4-(Ethoxymethyl)-1H-1,2,3-triazol-1-yl)-N-methylethan-1-amine, also known as EMTMA, is a synthetic compound used as a reagent in organic synthesis. It is a versatile reagent that can be used for a variety of reactions, including the synthesis of heterocyclic compounds, pharmaceuticals, and natural products. EMTMA is also used in the production of polymers, surfactants, and other industrial chemicals.

Scientific Research Applications

Synthesis and Biological Activity

Triazole derivatives are synthesized through various chemical reactions, showcasing their versatility in drug development and material science. For instance, Tangella Nagendra Prasad et al. (2021) highlighted the synthesis of N-substituted pyrrolidine derivatives bearing a 1,2,4-triazole ring, emphasizing the triazole scaffold's significant biological activity due to its hydrogen bonding, solubility, dipole character, and rigidity (Prasad et al., 2021). Similarly, Bektaş et al. (2007) explored the antimicrobial activities of new 1,2,4-triazole derivatives, further underscoring the therapeutic potential of triazole compounds (Bektaş et al., 2007).

Material Science and Organic Synthesis

Research also extends into material science and organic synthesis, where triazole derivatives serve as intermediates or functional materials. For example, the work by Yong Sun et al. (2010) on efficient synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones via an iminophosphorane intermediate shows the utility of triazole derivatives in synthesizing complex heterocyclic systems (Sun et al., 2010).

Functional Surfactants and Chemical Interactions

Further applications are seen in the synthesis of bi-functional surfactants for catalytic processes, as demonstrated by Nakarajouyphon et al. (2022), who investigated amphiphilic tris(triazolyl)amines as surfactants for copper-catalyzed aerobic oxidation of alcohols in water (Nakarajouyphon et al., 2022). This underscores the potential of triazole derivatives in enhancing green chemistry methodologies.